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Introduction
Transcription factor EB (TFEB) is a master regulator of lysosomal biogenesis and autophagy.

Its activation has emerged as a promising therapeutic strategy for a variety of diseases,

including neurodegenerative disorders and lysosomal storage diseases, by promoting the

clearance of toxic protein aggregates and cellular debris. TFEB activator 1, a synthetic

curcumin analog also known as C1, is a potent, orally effective, and mTOR-independent

activator of TFEB. It directly binds to TFEB, promoting its translocation to the nucleus where it

activates the expression of genes in the Coordinated Lysosomal Expression and Regulation

(CLEAR) network. This document provides detailed application notes and protocols for the in

vivo administration of TFEB activator 1 to rats for preclinical research.
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Table 2: Acute Toxicity of TFEB Activator 1 in Rats
Administration Route LD50 Reference

Intravenous (IV) 175 mg/kg [1]

Signaling Pathway
TFEB activator 1 directly binds to TFEB, promoting its translocation into the nucleus. This

mechanism is independent of the mTOR signaling pathway, a key regulator of cell growth and

metabolism that normally inhibits TFEB activity. Once in the nucleus, TFEB binds to CLEAR

elements in the promoter regions of target genes, upregulating the expression of proteins

involved in lysosomal biogenesis and autophagy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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